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Compound of Interest

Compound Name: Lapaquistat-d9 Acetate

CAS No.: 1292841-28-1

Cat. No.: B1141171

Get Quote

Executive Summary & Chemical Context
Lapaquistat Acetate (TAK-475) is a benzoxazepine derivative containing a carboxylic acid and

an acetate ester side chain.[1] The deuterated form, Lapaquistat-d9 Acetate, typically carries

the isotopic label on the tert-butyl group to ensure metabolic stability and prevent deuterium-

hydrogen exchange.[1]

The Critical Challenge: The molecule presents a solubility-stability paradox.[2]

Solubility: The compound is a lipophilic salt/ester complex, requiring high-polarity organic

solvents like DMSO for initial dissolution.

Stability: The acetate ester moiety (-O-CO-CH3) is susceptible to hydrolysis (in the presence

of water) and transesterification (in the presence of protic solvents like Methanol).[1]

This guide delineates why DMSO is mandatory for stock storage, while Methanol is restricted to

transient working solutions.
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Solvent Science: DMSO vs. Methanol
The choice of solvent dictates the shelf-life and signal integrity of your internal standard.

Feature Dimethyl Sulfoxide (DMSO) Methanol (MeOH)

Role Primary Stock Solvent Working/Dilution Solvent

Solubility
High (~2-5 mg/mL).[1] Disrupts

lattice energy effectively.

Moderate. Risk of precipitation

at high concentrations (>1

mg/mL).[1]

Chemical Risk

Hygroscopicity. Absorbs water

from air, leading to ester

hydrolysis over time.

Nucleophilicity. Can attack the

ester bond, causing

transesterification (Methyl-

Lapaquistat formation).[1]

MS Compatibility

Low. Non-volatile; causes ion

suppression and source

contamination if injected

directly.

High. Volatile; excellent

ionization efficiency in ESI+.

Freezing Point

19°C. Freezes at room temp;

repeated freeze-thaw cycles

can degrade the compound.

-97°C. Remains liquid; allows

cold handling but evaporates

quickly.[1]

The Mechanistic Risk of Methanol
While Methanol is a standard LC-MS mobile phase, it is a protic nucleophile. Storing

Lapaquistat-d9 Acetate in 100% Methanol for extended periods (weeks/months) can drive the

following reaction:

Result: Loss of the parent internal standard signal and appearance of a deacetylated artifact,
ruining quantitation accuracy.

Experimental Protocols
Protocol A: Preparation of Primary Stock Solution
(DMSO)
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Objective: Create a stable, high-concentration stock (e.g., 1 mg/mL or 1 mM) for long-term

storage (-80°C).

Reagents:

Lapaquistat-d9 Acetate (Solid)[1][3]

DMSO (Anhydrous, ≥99.9%, stored under Argon)[1]

Workflow Diagram:
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Environment Control
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Fail (Precipitate)
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Caption: Logic flow for creating a stable DMSO stock solution, emphasizing moisture control to

prevent hydrolysis.

Step-by-Step:
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Equilibration: Allow the vial of Lapaquistat-d9 Acetate to reach room temperature before

opening. This prevents atmospheric moisture from condensing on the cold hygroscopic solid.

Solvent Addition: Add fresh, anhydrous DMSO to the vial.

Calculation: For 1 mg of standard, add 1.0 mL DMSO.

Note: Do not use DMSO that has been open for >1 month.

Dissolution:

Vortex vigorously for 30 seconds.

Sonicate in a water bath for 5 minutes. Crucial: Ensure the water bath is not hot (>30°C) to

avoid thermal degradation.[1]

Verification: Inspect against a dark background. The solution must be perfectly clear. If

"schlieren" lines (swirls) or particles are visible, sonicate for another 2 minutes.

Aliquot & Store: Divide into small aliquots (e.g., 50 µL) in amber glass vials with Teflon-lined

caps. Store at -80°C.

Shelf Life: 6 months at -80°C.[1][3]

Protocol B: Preparation of Working Standard (Methanol)
Objective: Create a dilute solution (e.g., 1 µg/mL or 100 ng/mL) for spiking into biological

matrices or direct LC-MS tuning.[1]

Reagents:

Primary Stock (from Protocol A)[1]

Methanol (LC-MS Grade)[1][4]

Step-by-Step:

Thaw: Thaw one DMSO aliquot at room temperature. Vortex to mix (DMSO creates

concentration gradients when freezing).[1]
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Intermediate Dilution (Optional but Recommended):

Dilute the DMSO stock 1:10 into Acetonitrile first. Acetonitrile is aprotic and preserves the

ester better than Methanol.

Final Dilution: Dilute the intermediate (or stock) into Methanol to the target concentration.

Example: 10 µL DMSO Stock + 990 µL Methanol = 10 µg/mL.

Usage Window:

Immediate Use: Use this solution within 8 hours.

Storage: If storage is necessary, keep at 4°C for no more than 24 hours.

Warning: Do not store Methanol working solutions at -80°C for months; evaporation and

potential transesterification can alter concentration.[1]

Stability & Degradation Logic
Understanding how the molecule fails allows for better troubleshooting.

Risk: Wet DMSO

Risk: Methanol Storage
Lapaquistat-d9
Acetate (Active)

Hydrolysis
(- Acetate)

  + H2O

Transesterification
(+ MeOH)

  + CH3OH

Deacetyl-Lapaquistat
(Artifact)

Methyl-Lapaquistat
(Artifact)
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Caption: Degradation pathways.[1] Hydrolysis occurs in wet DMSO; Transesterification occurs

in Methanol storage.

Troubleshooting & QC
Symptom Probable Cause Corrective Action

"The Brick" (Precipitate upon

thawing)

DMSO absorbed moisture

(freezing point

depression/solubility loss).[1]

discard aliquot. Use fresh

anhydrous DMSO for new

stock.[3]

Signal Loss (Parent ion

decreases)

Ester hydrolysis or

transesterification.[1]

Check solvent age. Ensure

working standards are

prepared fresh daily.

Split Peaks in LC-MS

Solvent mismatch. Injecting

100% DMSO stock into

aqueous mobile phase.

Dilute stock at least 1:10 with

Methanol or Mobile Phase A

before injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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